Cas no 133674-35-8 (Methyl 3-isopropylisoxazole-5-carboxylate)

Methyl 3-isopropylisoxazole-5-carboxylate structure

133674-35-8 structure

Product Name:Methyl 3-isopropylisoxazole-5-carboxylate

CAS No:133674-35-8

MF:C₈H₁₁NO₃

MW:169.177842378616

MDL:MFCD18832506

CID:899720

Update Time:2026-04-29

Methyl 3-isopropylisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarboxylicacid,3-(1-methylethyl)-,methylester(9CI)
- Methyl 3-isopropylisoxazole-5-carboxylate
- MDL： MFCD18832506
- Inchi： InChI=1S/C8H11NO3/c1-5(2)6-4-7(12-9-6)8(10)11-3/h4-5H,1-3H3
- InChI Key： MZQZIIYKXQXEPE-UHFFFAOYSA-N
- SMILES： CC(C)C1=NOC(=C1)C(=O)OC

Computed Properties

Exact Mass: 169.07393
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3

Experimental Properties

PSA: 52.33

Methyl 3-isopropylisoxazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M239160-250mg	Methyl 3-isopropylisoxazole-5-carboxylate	133674-35-8		250mg	$ 275.00	2022-06-04
TRC	M239160-500mg	Methyl 3-isopropylisoxazole-5-carboxylate	133674-35-8		500mg	$ 450.00	2022-06-04
TRC	M239160-1000mg	Methyl 3-isopropylisoxazole-5-carboxylate	133674-35-8		1g	$ 720.00	2022-06-04
abcr	AB412840-500 mg	Methyl 3-isopropylisoxazole-5-carboxylate	133674-35-8		500MG	€254.60	2023-02-03
abcr	AB412840-1 g	Methyl 3-isopropylisoxazole-5-carboxylate	133674-35-8		1g	€322.50	2023-06-16
abcr	AB412840-5 g	Methyl 3-isopropylisoxazole-5-carboxylate	133674-35-8		5g	€907.00	2023-06-16
Chemenu	CM319372-1g	Methyl 3-Isopropylisoxazole-5-carboxylate	133674-35-8	95%	1g	$296	2024-08-02
Chemenu	CM319372-5g	Methyl 3-Isopropylisoxazole-5-carboxylate	133674-35-8	95%	5g	$711	2021-08-18
abcr	AB412840-500mg	Methyl 3-isopropylisoxazole-5-carboxylate; .	133674-35-8		500mg	€269.00	2025-03-19
abcr	AB412840-1g	Methyl 3-isopropylisoxazole-5-carboxylate; .	133674-35-8		1g	€317.00	2025-03-19

Methyl 3-isopropylisoxazole-5-carboxylate Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

133674-35-8 (Methyl 3-isopropylisoxazole-5-carboxylate) Related Products

Recommended suppliers

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.